Cas no 82845-20-3 (Zinc, bromo[(diethoxyphosphinyl)difluoromethyl]-)

• Product Name: Zinc, bromo[(diethoxyphosphinyl)difluoromethyl]-
• CAS No: 82845-20-3
• MF: C₅H₁₀BrF₂O₃PZn
• MW: 332.414665699005
• MDL: MFCD08064676
• CID: 681207
• PubChem ID: 11724322
• Update Time: 2025-04-19

Zinc, bromo[(diethoxyphosphinyl)difluoromethyl]- Chemical and Physical Properties

Names and Identifiers

• Zinc, bromo[(diethoxyphosphinyl)difluoromethyl]-
• (Diethoxyphosphoryl)difluoroMethylzinc broMide
• bromozinc(1+),1-[difluoromethyl(ethoxy)phosphoryl]oxyethane
• ((diethoxyphosphinyl)difluoromethyl)zinc bromide
• (Diethoxyphosphoryl)difluoromethylzinc bromide 0.5M in Tetrahydrofuran
• [(diethoxyphosphoryl)difluoromethyl]zinc bromide
• [(Diethylphosphinyl)difluoromethyl]zinc bromide
• Zinc,bromo[(diethoxyphosphinyl)difluoromethyl]
• 82845-20-3
• (Diethoxyphosphoryl)difluoromethylzinc bromide, 0.5M in tetrahydrofuran
• (Diethoxyphosphoryl)difluoromethylzinc bromide, 0.50 M in THF
• MFCD08064676
• [(diethoxyphos-phinyl)difluoromethyl]zinc bromide
• AKOS016017895

• MDL： MFCD08064676
• Inchi： 1S/C5H10F2O3P.BrH.Zn/c1-3-9-11(8,5(6)7)10-4-2;;/h3-4H2,1-2H3;1H;/q-1;;+2/p-1
• InChI Key： FNAQMITXJVEJKK-UHFFFAOYSA-M
• SMILES： Br[Zn+].P([C-](F)F)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 329.88100
• Monoisotopic Mass: 329.88104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 45.34000
• LogP: 3.61510